Cas no 1368956-25-5 ({1-(4-tert-butylphenyl)methylcyclopropyl}methanamine)
{1-(4-tert-butylphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {1-(4-tert-butylphenyl)methylcyclopropyl}methanamine
- (1-(4-(tert-butyl)benzyl)cyclopropyl)methanamine
- Cyclopropanemethanamine, 1-[[4-(1,1-dimethylethyl)phenyl]methyl]-
- {1-[(4-tert-butylphenyl)methyl]cyclopropyl}methanamine
- CS-0285920
- AKOS015368798
- EN300-1839997
- 1368956-25-5
-
- Inchi: 1S/C15H23N/c1-14(2,3)13-6-4-12(5-7-13)10-15(11-16)8-9-15/h4-7H,8-11,16H2,1-3H3
- InChI Key: XKIBYKNUZJMRLA-UHFFFAOYSA-N
- SMILES: C1(CC2=CC=C(C(C)(C)C)C=C2)(CN)CC1
Computed Properties
- Exact Mass: 217.183049738g/mol
- Monoisotopic Mass: 217.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 0.981±0.06 g/cm3(Predicted)
- Boiling Point: 305.5±11.0 °C(Predicted)
- pka: 10.36±0.29(Predicted)
{1-(4-tert-butylphenyl)methylcyclopropyl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1839997-1g |
{1-[(4-tert-butylphenyl)methyl]cyclopropyl}methanamine |
1368956-25-5 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1839997-5g |
{1-[(4-tert-butylphenyl)methyl]cyclopropyl}methanamine |
1368956-25-5 | 5g |
$2235.0 | 2023-09-19 | ||
| Enamine | EN300-1839997-10g |
{1-[(4-tert-butylphenyl)methyl]cyclopropyl}methanamine |
1368956-25-5 | 10g |
$3315.0 | 2023-09-19 | ||
| Enamine | EN300-1839997-0.05g |
{1-[(4-tert-butylphenyl)methyl]cyclopropyl}methanamine |
1368956-25-5 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1839997-0.1g |
{1-[(4-tert-butylphenyl)methyl]cyclopropyl}methanamine |
1368956-25-5 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1839997-0.25g |
{1-[(4-tert-butylphenyl)methyl]cyclopropyl}methanamine |
1368956-25-5 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1839997-0.5g |
{1-[(4-tert-butylphenyl)methyl]cyclopropyl}methanamine |
1368956-25-5 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1839997-1.0g |
{1-[(4-tert-butylphenyl)methyl]cyclopropyl}methanamine |
1368956-25-5 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-1839997-2.5g |
{1-[(4-tert-butylphenyl)methyl]cyclopropyl}methanamine |
1368956-25-5 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1839997-5.0g |
{1-[(4-tert-butylphenyl)methyl]cyclopropyl}methanamine |
1368956-25-5 | 5g |
$3189.0 | 2023-06-02 |
{1-(4-tert-butylphenyl)methylcyclopropyl}methanamine Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on {1-(4-tert-butylphenyl)methylcyclopropyl}methanamine
Chemical Profile of {1-(4-tert-butylphenyl)methylcyclopropyl}methanamine (CAS No. 1368956-25-5)
{1-(4-tert-butylphenyl)methylcyclopropyl}methanamine} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1368956-25-5, features a unique structural motif that combines a cyclopropyl ring with a tert-butylphenyl substituent, making it a promising candidate for further exploration in drug discovery and development.
The molecular structure of {1-(4-tert-butylphenyl)methylcyclopropyl}methanamine} is characterized by its highly strained cyclopropyl ring, which is flanked by an amine functional group and a bulky tert-butylphenyl moiety. This structural arrangement imparts distinct electronic and steric properties to the molecule, potentially influencing its interactions with biological targets. The presence of the tert-butyl group enhances the lipophilicity of the compound, while the cyclopropyl ring introduces conformational rigidity, which can be exploited to optimize binding affinity and selectivity.
In recent years, there has been growing interest in the development of novel pharmacophores that incorporate cyclopropyl rings due to their ability to modulate receptor binding profiles. Studies have demonstrated that cyclopropyl-containing compounds often exhibit enhanced binding affinity and improved pharmacokinetic properties compared to their acyclic counterparts. This has led to extensive research efforts aimed at identifying and optimizing such molecules for therapeutic applications.
The tert-butylphenyl substituent in {1-(4-tert-butylphenyl)methylcyclopropyl}methanamine} further contributes to its unique chemical profile by introducing a hydrophobic pocket that can interact with specific regions of biological targets. This feature has been particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions and enzyme catalysis. The combination of these structural elements makes this compound a versatile scaffold for medicinal chemists seeking to develop next-generation therapeutics.
Recent advancements in computational chemistry have enabled the rapid screening and optimization of molecules like {1-(4-tert-butylphenyl)methylcyclopropyl}methanamine}. Molecular docking simulations have been employed to predict binding modes and affinities, while quantum mechanical calculations have provided insights into the electronic structure and reactivity of the compound. These computational tools have accelerated the drug discovery process by allowing researchers to identify promising candidates with minimal experimental testing.
Experimental validation of these computational predictions has involved both in vitro and in vivo studies. In vitro assays have focused on evaluating the interaction of {1-(4-tert-butylphenyl)methylcyclopropyl}methanamine} with various biological targets, including enzymes and receptors relevant to human health. Initial results have shown promising activity against several disease-related pathways, warranting further investigation into its potential therapeutic applications.
The synthesis of {1-(4-tert-butylphenyl)methylcyclopropyl}methanamine} presents unique challenges due to the strained nature of the cyclopropyl ring. However, recent developments in synthetic methodologies have made it possible to construct this motif with high efficiency and yield. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly useful in assembling complex molecular architectures. These advances have opened up new possibilities for exploring derivatives of this compound with tailored biological activities.
Future research directions for {1-(4-tert-butylphenyl)methylcyclopropyl}methanamine} include exploring its potential as a lead compound for drug development. Structure-activity relationship (SAR) studies will be crucial in understanding how modifications to the molecular structure influence biological activity. Additionally, investigations into its pharmacokinetic properties will be essential for assessing its suitability as a therapeutic agent.
The broader implications of this research extend beyond individual compounds like {1-(4-tert-butylphenyl)methylcyclopropyl}methanamine}. The development of novel scaffolds with unique structural features contributes to the growing arsenal of pharmacophores available for drug discovery. By leveraging computational tools and innovative synthetic strategies, researchers can accelerate the identification and optimization of molecules with therapeutic potential.
In conclusion, {1-(4-tert-butylphenyl)methylcyclopropyl}methanamine (CAS No. 1368956-25-5) represents a fascinating example of how structural complexity can be harnessed to develop novel pharmaceuticals. Its unique combination of functional groups and stereochemical features makes it a valuable scaffold for medicinal chemistry research. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.
1368956-25-5 ({1-(4-tert-butylphenyl)methylcyclopropyl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)